Cas no 102269-67-0 (8-Quinolinol, 5-[(dioctylamino)methyl]-)

• Product name: 8-Quinolinol, 5-[(dioctylamino)methyl]-
• CAS No: 102269-67-0
• MF: C₂₆H₄₂N₂O
• MW: 398.624487400055
• CID: 1135238
• PubChem ID: 71332774

8-Quinolinol, 5-[(dioctylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 5-[(dioctylamino)methyl]-
• 5-[(dioctylamino)methyl]quinolin-8-ol
• DTXSID10761155
• 102269-67-0
• 5-((Dioctylamino)methyl)quinolin-8-ol
• 5-dioctylaminomethyl-8-quinolinol

• Inchi： InChI=1S/C26H42N2O/c1-3-5-7-9-11-13-20-28(21-14-12-10-8-6-4-2)22-23-17-18-25(29)26-24(23)16-15-19-27-26/h15-19,29H,3-14,20-22H2,1-2H3
• InChI Key： KXFDDPJNJITTOW-UHFFFAOYSA-N
• SMILES： CCCCCCCCN(CCCCCCCC)CC1=C2C=CC=NC2=C(C=C1)O

Computed Properties

• Exact Mass: 398.32996
• Monoisotopic Mass: 398.329713967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.36